N-(5-acetyl-4-phenylthiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C25H27N3O4S2/c1-16-13-17(2)15-28(14-16)34(31,32)21-11-9-20(10-12-21)24(30)27-25-26-22(23(33-25)18(3)29)19-7-5-4-6-8-19/h4-12,16-17H,13-15H2,1-3H3,(H,26,27,30)
• InChI Key: CIUNIQPFXIHRJA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=C(S3)C(=O)C)C4=CC=CC=C4)C
• Molecular Formula: C25H27N3O4S2
• Molecular Weight: 497.6 g/mol
• CAS No.: 361167-50-2

Description

N-(5-acetyl-4-phenylthiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C25H27N3O4S2 and its molecular weight is 497.63. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial and Anticancer Activities : Patel et al. (2009) synthesized various substituted benzothiazoles and evaluated them for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. The compounds synthesized in their study are structurally related to N-(5-acetyl-4-phenylthiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide, indicating the potential biological activities of this class of compounds Patel et al., 2009.

• Cytotoxic Activity and Apoptosis Induction : Ravichandiran et al. (2019) synthesized and characterized phenylaminosulfanyl-1,4-naphthoquinone derivatives, evaluating their cytotoxic activity against various human cancer cell lines. The compounds showed potent cytotoxic activity and induced apoptosis, indicating the potential for cancer treatment. Although not the same compound, the study sheds light on the potential anticancer properties of structurally similar compounds Ravichandiran et al., 2019.

• Antimalarial and Antiviral Activities : Fahim and Ismael (2021) investigated N-(phenylsulfonyl)acetamide derivatives for their antimalarial activity and also explored their potential against COVID-19 using computational calculations and molecular docking studies. The research highlights the multifaceted biological activities of sulfonamide derivatives, which can provide insights into the therapeutic potential of this compound in antimalarial and antiviral applications Fahim & Ismael, 2021.

• Labeling for Biological Studies : Hong et al. (2015) worked on the synthesis and characterization of tritium-labeled N-((R)-1-((S)-4-(4-chlorophenyl)-4-hydroxy-3,3-dimethylpiperidin-1-yl)-3-methyl-1-oxobutan-2-yl)-3-sulfamoylbenzamide. Tritium labeling is a crucial step in the study of drug metabolism and pharmacokinetics. This study provides insights into the methodologies that can be applied to the labeling of benzamide derivatives for biological and pharmacological research Hong et al., 2015.